Cas no 6602-28-4 (3-Hydroxypyridine N-Oxide)

• Product Name: 3-Hydroxypyridine N-Oxide
• CAS No: 6602-28-4
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD00006200
• CID: 46871
• PubChem ID: 23069
• Update Time: 2025-10-20

3-Hydroxypyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypyridine-N-oxide
• 3-Pyridinol N-oxide
• HydroxypyridineNoxide
• 3-Hydroxypyridine N-Oxide
• 1-oxidopyridin-1-ium-3-ol
• 3-Hydroxypyridine 1-oxide
• Pyridin-3-ol 1-oxide
• 3-PYRIDINOL, 1-OXIDE
• 3-Pyridinol-1-oxide
• 3-hydroxypyridin-1-ium-1-olate
• 3-Hydroxypyridine-1-oxide
• 3-pyridinol 1-oxide
• hydroxypyridine N-oxide
• 3-hydroxy pyridine N-oxide
• YMEZKRMAPQIBQH-UHFFFAOYSA-N
• NSC2139
• NS00047021
• DTXSID70216237
• NSC21399
• FT-0615865
• J-512657
• AKOS015906414
• SY112163
• AC-907/25014065
• NSC-21399
• MFCD00006200
• z-oxide
• SCHEMBL174893
• InChI=1/C5H5NO2/c7-5-2-1-3-6(8)4-5/h1-4,7
• 3-Hydroxypyridine1-oxide
• EN300-188549
• 3-Hydroxypyridine N-oxide, 99%
• 6602-28-4
• CS-0199203
• H0492
• EINECS 229-545-4
• BBL027566
• 5-21-02-00076 (Beilstein Handbook Reference)
• DB-054858
• STL352067
• 1-Oxopyridin-3-ol
• NSC 21399
• BRN 0107683
• DTXCID70138728

• MDL： MFCD00006200
• Inchi： 1S/C5H5NO2/c7-5-2-1-3-6(8)4-5/h1-4,7H
• InChI Key： YMEZKRMAPQIBQH-UHFFFAOYSA-N
• SMILES： OC1=CC=C[N+](=C1)[O-]
• BRN： 0107683

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 45.7
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: Light yellow crystal
• Density: 1.3113 (rough estimate)
• Melting Point: 190-192 °C (lit.)
• Boiling Point: 208.19°C (rough estimate)
• Flash Point: 188.3 °C
• Refractive Index: 1.4260 (estimate)
• PSA: 45.69000
• LogP: 0.82070

3-Hydroxypyridine N-Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S26-S27-S36/37/39-S7/8
• RTECS：UU7719100
• Hazardous Material Identification：
• Safety Term：S7/8;S26;S27;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38; R40
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 3-Hydroxypyridine N-Oxide

Recent Advances in the Study of 3-Hydroxypyridine N-Oxide (CAS: 6602-28-4): A Comprehensive Research Brief

3-Hydroxypyridine N-Oxide (CAS: 6602-28-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique N-oxide functional group, has demonstrated potential in various applications, including medicinal chemistry, catalysis, and material science. Recent studies have focused on elucidating its biological activities, synthetic pathways, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of investigation has been the role of 3-Hydroxypyridine N-Oxide as a chelating agent. Its ability to bind metal ions has been explored in the context of metalloenzyme inhibition, which could pave the way for novel therapeutic strategies targeting diseases such as cancer and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting specific metalloproteinases, suggesting its potential as a lead compound for drug development.

In addition to its biological applications, recent advancements in synthetic chemistry have enabled more efficient production of 3-Hydroxypyridine N-Oxide. A study in Organic Letters (2024) reported a novel catalytic method for its synthesis, utilizing green chemistry principles to minimize environmental impact. This development is particularly significant for scaling up production while adhering to sustainable practices, which is crucial for industrial applications.

Furthermore, the compound's potential in material science has been explored, with researchers investigating its use in the development of advanced polymers and coatings. Its unique electronic properties, attributed to the N-oxide moiety, make it a promising candidate for creating materials with tailored functionalities, such as conductivity or photoluminescence. A recent publication in Advanced Materials (2024) detailed its incorporation into a new class of conductive polymers, demonstrating enhanced stability and performance.

Despite these promising developments, challenges remain in fully harnessing the potential of 3-Hydroxypyridine N-Oxide. Issues such as bioavailability, toxicity, and scalability need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate laboratory findings into practical applications.

In conclusion, 3-Hydroxypyridine N-Oxide (CAS: 6602-28-4) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Continued exploration of its properties and potential will undoubtedly yield valuable insights and innovations in the coming years.